3-[3-[(2-Methyloxane-4-carbonyl)amino]phenyl]propanoic acid is a chemical compound commonly known as MOCA. MOCA is an intermediate compound used in the production of certain polymers and resins. The physical and chemical properties of MOCA are unique and have led to its widespread use in various scientific experiments and industrial applications. This paper will discuss the definition, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions.